Cas no 36951-51-6 (5-chloro-1-(4-methylphenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-chloro-1-(4-methylphenyl)-1H-1,2,3,4-tetrazole
• CAS No: 36951-51-6
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 3952105
• PubChem ID: 15852120
• Update Time: 2025-04-22

5-chloro-1-(4-methylphenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-chloro-1-(4-methylphenyl)-
• 5-chloro-1-(4-methylphenyl)tetrazole
• 5-chloro-1-(4-methylphenyl)-1H-1,2,3,4-tetrazole
• EN300-36378
• Z362840680
• SCHEMBL10373263
• AKOS026730071
• 36951-51-6
• G25874
• CS-0247303

• Inchi： 1S/C8H7ClN4/c1-6-2-4-7(5-3-6)13-8(9)10-11-12-13/h2-5H,1H3
• InChI Key： AVFIIPCVWYXPEO-UHFFFAOYSA-N
• SMILES： ClC1=NN=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 194.0359239g/mol
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives